Cas no 1213644-95-1 ((R)-1-(4-BROMOPYRIDIN-3-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE)

• Product Name: (R)-1-(4-BROMOPYRIDIN-3-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE
• CAS No: 1213644-95-1
• MF: C₇H₆BrF₃N₂
• MW: 255.035151004791
• CID: 6628358
• PubChem ID: 130730876
• Update Time: 2025-07-02

(R)-1-(4-BROMOPYRIDIN-3-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinemethanamine, 4-bromo-α-(trifluoromethyl)-, (αR)-
• 1213644-95-1
• (R)-1-(4-BROMOPYRIDIN-3-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE

• Inchi： 1S/C7H6BrF3N2/c8-5-1-2-13-3-4(5)6(12)7(9,10)11/h1-3,6H,12H2/t6-/m1/s1
• InChI Key： FSNUFRYWJRCMLX-ZCFIWIBFSA-N
• SMILES： C1=NC=CC(Br)=C1[C@H](C(F)(F)F)N

Computed Properties

• Exact Mass: 253.96665g/mol
• Monoisotopic Mass: 253.96665g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 1.672±0.06 g/cm3(Predicted)
• Boiling Point: 297.9±40.0 °C(Predicted)
• pka: 2.98±0.10(Predicted)

Additional information on (R)-1-(4-BROMOPYRIDIN-3-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE

Comprehensive Overview of (R)-1-(4-BROMOPYRIDIN-3-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE (CAS No. 1213644-95-1)

The compound (R)-1-(4-BROMOPYRIDIN-3-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE (CAS No. 1213644-95-1) is a chiral amine derivative featuring a 4-bromopyridine moiety and a trifluoroethyl group. This structurally unique molecule has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of both bromine and trifluoromethyl groups enhances its reactivity, making it a valuable intermediate in cross-coupling reactions and fluorination strategies.

In recent years, the demand for fluorinated compounds like (R)-1-(4-BROMOPYRIDIN-3-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE has surged, driven by their applications in drug discovery. Researchers frequently search for "chiral amine synthesis" or "bromopyridine derivatives" to explore novel synthetic routes. The compound’s stereospecificity is particularly valuable in designing enantioselective catalysts and API intermediates, aligning with the industry’s focus on precision medicine.

The 4-bromopyridine scaffold in this compound is a hotspot for modifications, as it facilitates Suzuki-Miyaura couplings and other palladium-catalyzed reactions. This versatility answers common queries like "how to functionalize bromopyridines" or "trifluoroethylamine applications." Moreover, the trifluoromethyl group improves metabolic stability, a key consideration in medicinal chemistry, addressing trending topics such as "improving drug half-life."

From a synthetic perspective, CAS No. 1213644-95-1 is often discussed in forums exploring "asymmetric amine synthesis" or "chiral auxiliaries." Its R-configuration is critical for achieving desired biological activity, resonating with searches like "enantiopure amine preparation." Laboratories also prioritize its handling under inert conditions due to sensitivity to moisture, a detail frequently queried as "amine stability under nitrogen."

In agrochemical research, this compound’s halogenated pyridine core is leveraged to develop crop protection agents, tapping into the growing demand for "sustainable pesticides." Its fluorine atoms enhance binding affinity to target enzymes, a feature highlighted in searches like "fluorine in agrochemicals." Such applications underscore its relevance in addressing global food security challenges.

Analytical characterization of (R)-1-(4-BROMOPYRIDIN-3-YL)-2,2,2-TRIFLUOROETHAN-1-AMINE typically involves HPLC chiral separation and NMR spectroscopy, topics frequently searched as "chiral purity analysis." The compound’s high optical purity (>99% ee) makes it a benchmark for studies on "enantiomeric excess measurement," a critical parameter in regulatory submissions.

In conclusion, CAS No. 1213644-95-1 represents a convergence of structural novelty and practical utility, answering pressing questions in "fluorine chemistry" and "chiral building blocks." Its interdisciplinary applications—from pharmaceuticals to materials science—ensure its prominence in both academic and industrial research, aligning with SEO trends like "advanced organic intermediates" and "tailored molecular design."